Cas no 2091705-75-6 ((5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane)
(5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane
-
- Inchi: 1S/C8H8BrFOS/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3
- InChI Key: SJSGGACSRSVGBK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)SC)F)OC
Computed Properties
- Exact Mass: 249.94633g/mol
- Monoisotopic Mass: 249.94633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.5
(5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021PX5-1g |
(5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane |
2091705-75-6 | 95% | 1g |
$356.00 | 2025-02-12 | |
| Aaron | AR021PX5-5g |
(5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane |
2091705-75-6 | 95% | 5g |
$1068.00 | 2025-02-12 |
(5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on (5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane
Research Brief on (5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane (CAS: 2091705-75-6) in Chemical Biology and Pharmaceutical Applications
The compound (5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane (CAS: 2091705-75-6) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This aromatic sulfide derivative exhibits unique structural features that make it valuable for drug discovery programs targeting various disease pathways. Recent studies have highlighted its role as a building block for kinase inhibitors and its potential in modulating protein-protein interactions.
In 2023-2024 research cycles, this compound has been particularly investigated for its utility in PROTAC (Proteolysis Targeting Chimera) development. The bromo-fluoro-methoxy substitution pattern provides multiple handles for further functionalization while maintaining optimal physicochemical properties. Several research groups have reported using 2091705-75-6 as a starting material for synthesizing novel EGFR and BTK inhibitors with improved selectivity profiles.
Structural activity relationship (SAR) studies utilizing this scaffold have demonstrated that the methylsulfanyl group at the 1-position contributes significantly to membrane permeability while the fluorine atom at the 2-position enhances metabolic stability. The bromine atom serves as an excellent site for palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the core structure. These characteristics have made 2091705-75-6 particularly valuable in fragment-based drug discovery approaches.
Recent synthetic methodology developments have focused on optimizing the production of this compound through transition metal-catalyzed C-S bond formation. A 2024 publication in the Journal of Medicinal Chemistry reported a high-yield (87%) synthesis route using copper-catalyzed coupling of 5-bromo-2-fluoro-3-methoxyphenyl iodide with methanethiol. This improved synthetic accessibility has increased its adoption in medicinal chemistry programs across multiple therapeutic areas.
In biological evaluations, derivatives of 2091705-75-6 have shown promising activity against several cancer cell lines, particularly in hematological malignancies. The compound's ability to serve as a warhead in covalent inhibitor design has been explored in recent studies targeting cysteine residues in oncogenic proteins. Additionally, its metabolic stability profile makes it attractive for CNS drug development, with several research groups investigating its potential in neurodegenerative disease targets.
Future research directions for this compound include exploration of its photophysical properties for diagnostic applications and further optimization of its derivatives for improved pharmacokinetic properties. The unique combination of halogen atoms and sulfur functionality in 2091705-75-6 continues to make it a versatile scaffold in modern drug discovery efforts.
2091705-75-6 ((5-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)